Cas no 946682-22-0 (3-[(3-Methylphenoxy)methyl]pyrrolidine)

• Product name: 3-[(3-Methylphenoxy)methyl]pyrrolidine
• CAS No: 946682-22-0
• MF: C₁₂H₁₇NO
• MW: 191.26948
• CID: 1071740
• PubChem ID: 24902327

3-[(3-Methylphenoxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3-Methylphenoxy)methyl]pyrrolidine
• AKOS011657901
• 946682-22-0
• A1-30797
• SCHEMBL24176193
• 3-(3-methylphenoxymethyl)pyrrolidine

• MDL： MFCD08688327
• Inchi： InChI=1S/C12H17NO/c1-10-3-2-4-12(7-10)14-9-11-5-6-13-8-11/h2-4,7,11,13H,5-6,8-9H2,1H3
• InChI Key： AXVYOOOKHCYDIZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCC2CCNC2

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 2.2